Cas no 90794-46-0 (3-(2-Chlorophenyl)-2-methyl-1-propene)

• Product Name: 3-(2-Chlorophenyl)-2-methyl-1-propene
• CAS No: 90794-46-0
• MF: C₁₀H₁₁Cl
• MW: 166.647341966629
• MDL: MFCD00671895
• CID: 876727
• PubChem ID: 10352060
• Update Time: 2025-10-28

3-(2-Chlorophenyl)-2-methyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2-methylprop-2-enyl)benzene
• 2-(2-Methylprop-2-en-1-yl)chlorobenzene
• 3-(2-Chlorophenyl)-2-methyl-1-propene
• 3-(2-Chlorophenyl)-2-methylprop-1-ene
• MFCD00671895
• AKOS016016666
• DTXSID20438487
• 90794-46-0
• SCHEMBL13689952

• MDL： MFCD00671895
• Inchi： 1S/C10H11Cl/c1-8(2)7-9-5-3-4-6-10(9)11/h3-6H,1,7H2,2H3
• InChI Key： SNKXIABFGGVLRD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(=C)C

Computed Properties

• Exact Mass: 166.0549280g/mol
• Monoisotopic Mass: 166.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 3-(2-Chlorophenyl)-2-methyl-1-propene

Comprehensive Overview of 3-(2-Chlorophenyl)-2-methyl-1-propene (CAS No. 90794-46-0): Properties, Applications, and Industry Insights

3-(2-Chlorophenyl)-2-methyl-1-propene (CAS No. 90794-46-0) is an organic compound belonging to the class of chlorinated aromatic propenes. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, which include a chlorophenyl group and a methyl-substituted propene backbone. Its molecular formula, C₁₀H₁₁Cl, and molecular weight of 166.65 g/mol make it a versatile intermediate in synthetic chemistry.

One of the most frequently searched questions about 3-(2-Chlorophenyl)-2-methyl-1-propene revolves around its synthetic applications. Researchers often explore its role in the synthesis of fine chemicals and specialty materials. The compound’s reactivity is attributed to the presence of the chlorine atom and the alkene functionality, which allows for diverse chemical transformations such as cross-coupling reactions and polymerization. These properties align with the growing demand for sustainable chemistry and green synthesis methods, which are trending topics in the scientific community.

In the context of pharmaceutical intermediates, 3-(2-Chlorophenyl)-2-methyl-1-propene serves as a key building block. Its structural motif is found in several bioactive molecules, making it valuable for drug discovery. Recent studies highlight its potential in designing targeted therapies, particularly in oncology and neurology. This aligns with the increasing public interest in precision medicine and personalized healthcare, which dominate current healthcare discussions.

From an industrial perspective, the compound’s stability and solubility in organic solvents make it suitable for large-scale production. Manufacturers often optimize its synthesis to minimize by-products and improve yield efficiency, addressing the industry’s focus on cost-effective production. Additionally, its compatibility with catalytic systems is a hot topic, as industries seek eco-friendly alternatives to traditional reagents.

Environmental and safety considerations are also critical when discussing 3-(2-Chlorophenyl)-2-methyl-1-propene. While not classified as hazardous under standard regulations, proper handling protocols are emphasized to ensure workplace safety. This resonates with the broader discourse on chemical safety and regulatory compliance, which are frequently searched topics among professionals.

In summary, 3-(2-Chlorophenyl)-2-methyl-1-propene (CAS No. 90794-46-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance to cutting-edge research and industrial innovation ensures its continued importance in the chemical sector. By addressing common queries and aligning with trending topics like sustainability and healthcare advancements, this overview provides a comprehensive yet accessible resource for stakeholders.